Cas no 1804249-53-3 (5-(3-Chloropropanoyl)-2-fluoromandelic acid)

• Product Name: 5-(3-Chloropropanoyl)-2-fluoromandelic acid
• CAS No: 1804249-53-3
• MF: C₁₁H₁₀ClFO₄
• MW: 260.646106243134
• CID: 4939262
• Update Time: 2025-06-14

5-(3-Chloropropanoyl)-2-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloropropanoyl)-2-fluoromandelic acid

• Inchi： 1S/C11H10ClFO4/c12-4-3-9(14)6-1-2-8(13)7(5-6)10(15)11(16)17/h1-2,5,10,15H,3-4H2,(H,16,17)
• InChI Key： XUEFWFPOTLMFCG-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CC=C(C(C(C(=O)O)O)=C1)F)=O

Computed Properties

• Exact Mass: 260.0251647 g/mol
• Monoisotopic Mass: 260.0251647 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6
• Molecular Weight: 260.64

Additional information on 5-(3-Chloropropanoyl)-2-fluoromandelic acid

Research Brief on 5-(3-Chloropropanoyl)-2-fluoromandelic acid (CAS: 1804249-53-3): Recent Advances and Applications

5-(3-Chloropropanoyl)-2-fluoromandelic acid (CAS: 1804249-53-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both a chloropropanoyl group and a fluoromandelic acid moiety in its structure makes it a versatile intermediate for the synthesis of biologically active compounds, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthesis and optimization of 5-(3-Chloropropanoyl)-2-fluoromandelic acid to enhance its reactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of novel protease inhibitors. The researchers employed a multi-step synthetic route, starting from commercially available fluoromandelic acid derivatives, to achieve high yields and purity of the target compound. The study highlighted the importance of the chloro and fluoro substituents in modulating the compound's electronic properties, which in turn influenced its binding affinity to target enzymes.

In addition to its role as a synthetic intermediate, 5-(3-Chloropropanoyl)-2-fluoromandelic acid has been investigated for its direct biological activities. A preclinical study conducted by a team at the University of Cambridge (2024) explored its potential as an anti-inflammatory agent. The compound exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also noted that the fluoromandelic acid moiety contributed to the compound's stability in biological systems, reducing its metabolic degradation and prolonging its therapeutic effects.

Another area of research has been the application of 5-(3-Chloropropanoyl)-2-fluoromandelic acid in the development of radiopharmaceuticals. A recent report in the journal Nuclear Medicine and Biology (2024) described its use as a precursor for the synthesis of fluorine-18 labeled tracers. The compound's ability to incorporate fluorine-18 efficiently makes it a promising candidate for positron emission tomography (PET) imaging, particularly in oncology for the detection of tumor metabolism. The study emphasized the need for further optimization of the radiolabeling process to improve the yield and specificity of the resulting tracers.

Despite these promising developments, challenges remain in the large-scale production and application of 5-(3-Chloropropanoyl)-2-fluoromandelic acid. Issues such as the cost of raw materials, the complexity of the synthetic route, and the need for specialized equipment for handling fluorinated compounds have been identified as potential barriers to its widespread adoption. However, ongoing research efforts are addressing these challenges, with a focus on developing more efficient and cost-effective synthetic methodologies.

In conclusion, 5-(3-Chloropropanoyl)-2-fluoromandelic acid (CAS: 1804249-53-3) represents a valuable compound in the toolkit of medicinal chemists and pharmaceutical researchers. Its unique structural features and versatile applications in drug discovery, anti-inflammatory therapy, and radiopharmaceutical development underscore its potential to contribute to advancements in the field. Future research should continue to explore its mechanistic insights and optimize its synthetic and therapeutic applications to fully realize its potential.